2-[3-(4-{4-nitrophenyl}-1-piperazinyl)propyl]tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione

• Molecular Formula: C19H25N5O4
• Molecular Weight: 387.4 g/mol
• IUPAC Name: 2-[3-[4-(4-nitrophenyl)piperazin-1-yl]propyl]-5,6,7,7a-tetrahydropyrrolo[1,2-c]imidazole-1,3-dione
• InChI: InChI=1S/C19H25N5O4/c25-18-17-3-1-9-22(17)19(26)23(18)10-2-8-20-11-13-21(14-12-20)15-4-6-16(7-5-15)24(27)28/h4-7,17H,1-3,8-14H2
• InChI Key: UINIZMWHKSTUGR-UHFFFAOYSA-N
• SMILES: C1CC2C(=O)N(C(=O)N2C1)CCCN3CCN(CC3)C4=CC=C(C=C4)[N+](=O)[O-]
• solubility: 49.4 [ug/mL]

Description

2-[3-(4-{4-nitrophenyl}-1-piperazinyl)propyl]tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound is also known as N-(4-nitrophenyl)-N'-(3-(3-oxo-1,2,3,4-tetrahydro-2H-pyrrolo[1,2-c]imidazol-2-yl)propyl)piperazine-1,4-dicarboxamide.

Mechanism of Action

The mechanism of action of 2-[3-(4-{4-nitrophenyl}-1-piperazinyl)propyl]tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione is not fully understood. However, it is believed that the compound acts by inhibiting the activity of certain enzymes and receptors in the body. This leads to the modulation of various signaling pathways, which results in the therapeutic effects of the compound.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[3-(4-{4-nitrophenyl}-1-piperazinyl)propyl]tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione have been extensively studied. The compound has been shown to have antioxidant, anti-inflammatory, and neuroprotective effects. It has also been shown to inhibit the proliferation of cancer cells and induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[3-(4-{4-nitrophenyl}-1-piperazinyl)propyl]tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione in lab experiments include its high potency, selectivity, and specificity. The compound is also relatively easy to synthesize and can be obtained in large quantities. However, the limitations of using this compound in lab experiments include its potential toxicity, which may limit its use in vivo studies.

Future Directions

There are several future directions for the research on 2-[3-(4-{4-nitrophenyl}-1-piperazinyl)propyl]tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione. One direction is to further investigate the mechanism of action of the compound and identify its molecular targets. Another direction is to study the potential use of the compound in the treatment of other diseases such as diabetes and cardiovascular disease. Additionally, future research could focus on the development of new analogs of this compound with improved therapeutic properties.

Synthesis Methods

The synthesis method for 2-[3-(4-{4-nitrophenyl}-1-piperazinyl)propyl]tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione involves the reaction of piperazine-1,4-dicarboxylic acid with 3-(2-aminoethyl)-2-methyl-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione in the presence of 4-nitrobenzyl bromide. The reaction is carried out in a mixture of solvents such as N,N-dimethylformamide and tetrahydrofuran at a specific temperature and pressure.

Scientific Research Applications

2-[3-(4-{4-nitrophenyl}-1-piperazinyl)propyl]tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has been extensively studied for its potential therapeutic applications. This compound has shown promising results in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. The compound has also been studied for its potential use as an antidepressant and anxiolytic agent.